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Cat. No.: B051130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Chloro-1,1,1-trimethoxyethane (CAS Number: 74974-54-2), also known as trimethyl chloro-

orthoacetate, is a versatile bifunctional reagent with significant applications in organic

synthesis. Its unique structure, featuring a reactive chlorine atom and a trimethoxymethyl

group, makes it a valuable precursor for the construction of a variety of molecular architectures,

particularly heterocyclic compounds. This technical guide provides a comprehensive overview

of the chemical and physical properties, synthesis, and key applications of 2-Chloro-1,1,1-
trimethoxyethane, with a focus on its role in the synthesis of pharmaceuticals and other

bioactive molecules. While its utility as a synthetic intermediate is well-established, claims

regarding its direct biological activity, including anticancer effects, lack substantial scientific

validation in peer-reviewed literature and should be approached with caution.

Chemical and Physical Properties
2-Chloro-1,1,1-trimethoxyethane is a colorless liquid under standard conditions.[1] A

summary of its key physical and chemical properties is presented in the table below.
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Property Value Reference(s)

CAS Number 74974-54-2 [2][3]

Molecular Formula C₅H₁₁ClO₃ [2][3]

Molecular Weight 154.59 g/mol [2][3]

Appearance Colorless liquid [1]

Boiling Point 138 °C (lit.) [2][4]

Density 1.147 g/mL at 25 °C (lit.) [2][4]

Flash Point 43 °C (109.4 °F) - closed cup [2][4]

Refractive Index n20/D 1.425 (lit.) [4]

SMILES String COC(CCl)(OC)OC [4]

InChI Key
NPEIUNVTLXEOLT-

UHFFFAOYSA-N
[4]

Synonyms

Trimethyl chloro-orthoacetate,

1-Chloro-2,2,2-

trimethoxyethane

[3]

Synthesis of 2-Chloro-1,1,1-trimethoxyethane
Several methods for the synthesis of 2-Chloro-1,1,1-trimethoxyethane have been reported,

primarily in patent literature. These methods generally involve the chlorination of an orthoester

precursor.

Chlorination of 1,1,1-Trimethoxyethane
A common method involves the direct chlorination of 1,1,1-trimethoxyethane.[5] This process

requires careful control of reaction conditions to favor the formation of the monochlorinated

product over dichlorinated byproducts.[5]

Experimental Protocol:
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A 500 ml flask equipped with a stirrer and a gas inlet tube is charged with 240 g (2 mol) of

1,1,1-trimethoxyethane and 1% of a 30% sodium methoxide solution at 10°C.[5]

Gaseous chlorine (110 g) is introduced into the flask over a period of 4 hours, ensuring the

internal temperature does not exceed 15°C.[5]

Following the complete addition of chlorine, the reaction mixture is worked up by distillation.

[5]

Low-boiling components such as methanol and methyl acetate are initially removed.[5]

The main fraction, 2-Chloro-1,1,1-trimethoxyethane, is then collected. This method has

been reported to yield the product in approximately 76% yield with a purity of >99.0%.[5]

Synthesis from Methyl Chloroacetate and Trimethyl
Orthoformate
Another patented method describes the synthesis starting from methyl chloroacetate and

trimethyl orthoformate.[6]

Experimental Protocol:

Methyl chloroacetate is dissolved in an organic solvent (e.g., methanol, ethanol, acetone, or

acetonitrile) and the solution is cooled to a temperature between -10°C and 0°C.[6]

Trimethyl orthoformate is added to the cooled solution while stirring.[6]

Concentrated sulfuric acid (98%) is then added dropwise, maintaining the temperature

between -10°C and 0°C.[6]

The reaction mixture is subsequently heated to a temperature between 30°C and 80°C for 1

to 3 hours.[6]

After the reaction is complete, the mixture is subjected to vacuum concentration. The

concentrated liquid is then added to an aqueous alkali solution and extracted with ethyl

acetate.[6]
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The ethyl acetate solution is washed with a saturated saline solution, dried with anhydrous

sodium sulfate, and concentrated under vacuum to yield the final product as a colorless oily

liquid.[6]

Applications in Organic Synthesis
2-Chloro-1,1,1-trimethoxyethane is a valuable reagent for the synthesis of various organic

compounds, particularly heterocyclic structures that are prevalent in pharmaceuticals and

agrochemicals.

Synthesis of Heterocyclic Compounds
The reactivity of the chloromethyl group allows for nucleophilic substitution, while the

trimethoxymethyl group can serve as a precursor to a carboxylic acid or ester functionality,

making it a versatile building block for heterocycle synthesis.

A key application of 2-Chloro-1,1,1-trimethoxyethane is in the synthesis of triazolone

derivatives. For instance, it reacts with semicarbazide hydrochloride to form 3-chloromethyl-

1,2,4-triazolin-5-one, an important intermediate in the synthesis of the antiemetic drug

Aprepitant.[7] The reaction involves the condensation of the orthoester with the dinucleophilic

semicarbazide, leading to the formation of the triazolone ring.[7]

Experimental Workflow: Synthesis of 3-Chloromethyl-1,2,4-triazolin-5-one

Reactants

Reaction Product

2-Chloro-1,1,1-trimethoxyethane
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Caption: General workflow for the synthesis of a key Aprepitant intermediate.
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While specific protocols detailing the use of 2-Chloro-1,1,1-trimethoxyethane for the

synthesis of thiazoles and quinolines are not readily available in peer-reviewed literature, its

chemical structure suggests its potential as a C2 synthon in classical heterocyclic synthesis

methodologies. For example, in principle, it could react with thiourea or its derivatives in a

Hantzsch-type synthesis to form aminothiazoles, or with substituted anilines in reactions

analogous to the Doebner-von Miller or Skraup syntheses to produce quinolines. However,

these applications remain largely theoretical without specific experimental validation.

Role in Proteomics and Recombinant Protein
Production
Some commercial suppliers suggest the use of 2-Chloro-1,1,1-trimethoxyethane in the field

of proteomics, specifically for the analysis of protein glycosylation and in the production of

recombinant proteins.[2] It is proposed that the compound can react with glycosyl residues on

lysine residues in proteins, leading to protein denaturation which may be useful in certain

analytical workflows.[2] However, detailed experimental protocols and peer-reviewed studies

validating these specific applications are currently lacking.

Biological Activity
There are claims from a commercial supplier that 2-Chloro-1,1,1-trimethoxyethane exhibits

anticancer activity against cervical cancer cells and can be used for the structural analysis of

fatty acids with purported anticancer properties.[2] It is crucial to note that these claims are not

substantiated by any cited peer-reviewed scientific literature. Extensive searches for in vitro

studies, cytotoxicity data, or investigations into the compound's effects on signaling pathways

have not yielded any specific results. Therefore, any assertions of direct biological or

anticancer activity should be treated with a high degree of skepticism pending rigorous

scientific investigation.

Safety and Handling
2-Chloro-1,1,1-trimethoxyethane is a flammable liquid and should be handled with

appropriate safety precautions in a well-ventilated fume hood.[4] It is classified as a flammable

liquid (Category 3).[4] Personal protective equipment, including safety goggles, gloves, and a

lab coat, should be worn at all times when handling this compound. For detailed safety

information, refer to the Safety Data Sheet (SDS) provided by the supplier.
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Conclusion
2-Chloro-1,1,1-trimethoxyethane is a valuable and reactive intermediate in organic synthesis,

with its most prominent and well-documented application being the synthesis of heterocyclic

compounds, notably as a key precursor to the pharmaceutical agent Aprepitant. While its

potential in other areas of synthesis and proteomics has been suggested, these applications

require further validation through detailed experimental work and peer-reviewed publication.

The unsubstantiated claims of its direct biological activity highlight the importance of consulting

primary scientific literature for verifiable data. For researchers and professionals in drug

development, 2-Chloro-1,1,1-trimethoxyethane remains a useful tool in the synthetic

chemist's arsenal for the construction of complex molecular targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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